![molecular formula C14H11F3N4O B6149089 4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one CAS No. 947142-81-6](/img/no-structure.png)
4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
Description
“4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one” is a compound that has been studied for its potential use as a Toll-like receptor (TLR7) agonist . It is part of the imidazole group, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of this compound involves a practical and scalable process. Key aspects of the synthesis include a safe and practical synthesis of a key nitropyridone intermediate over four steps, a sequential regioselective chlorination to selectively functionalise the intermediate, and the use of a carbamate as a tethered carbonyl group, allowing an efficient regiospecific synthesis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include a sequential regioselective chlorination and the use of a carbamate as a tethered carbonyl group .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one involves the reaction of 4-amino-1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one with trifluoroacetic anhydride and trifluoromethanesulfonic acid in the presence of a catalyst.", "Starting Materials": [ "4-amino-1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one", "trifluoroacetic anhydride", "trifluoromethanesulfonic acid", "catalyst" ], "Reaction": [ "To a solution of 4-amino-1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one in a suitable solvent, add trifluoroacetic anhydride and trifluoromethanesulfonic acid.", "Heat the reaction mixture to a suitable temperature in the presence of a catalyst.", "After completion of the reaction, cool the mixture and add a suitable solvent to precipitate the product.", "Filter the product and wash it with a suitable solvent to obtain the desired compound." ] } | |
CAS RN |
947142-81-6 |
Product Name |
4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
Molecular Formula |
C14H11F3N4O |
Molecular Weight |
308.3 |
Purity |
95 |
Origin of Product |
United States |
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